Cas no 886761-76-8 (2-(2,3,4-trifluorophenyl)ethan-1-ol)

• Product Name: 2-(2,3,4-trifluorophenyl)ethan-1-ol
• CAS No: 886761-76-8
• MF: C₈H₇F₃O
• MW: 176.135792970657
• MDL: MFCD04972479
• CID: 3103618
• PubChem ID: 17750837
• Update Time: 2025-05-23

2-(2,3,4-trifluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-Trifluorophenyl)ethanol
• 2-(2,3,4-trifluorophenyl)ethan-1-ol
• MFCD04972479
• CS-0268671
• AKOS012264022
• AB21107
• SCHEMBL1241765
• 886761-76-8
• JS-4527
• 2,3,4-Trifluorobenzeneethanol
• A1-19077
• EN300-1634707
• LKB76176

• MDL： MFCD04972479
• Inchi： 1S/C8H7F3O/c9-6-2-1-5(3-4-12)7(10)8(6)11/h1-2,12H,3-4H2
• InChI Key： FGAGTEBPVAQGBI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1CCO)F)F

Computed Properties

• Exact Mass: 176.04489933g/mol
• Monoisotopic Mass: 176.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Refractive Index: 1.4740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2,3,4-trifluorophenyl)ethan-1-ol

Comprehensive Overview of 2-(2,3,4-Trifluorophenyl)ethan-1-ol (CAS No. 886761-76-8): Properties, Applications, and Industry Insights

2-(2,3,4-Trifluorophenyl)ethan-1-ol (CAS No. 886761-76-8) is a fluorinated aromatic alcohol with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its trifluorophenyl moiety and hydroxyl-functionalized ethyl chain, has garnered attention for its unique physicochemical properties and versatile applications. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for fluorinated organic compounds like 2-(2,3,4-trifluorophenyl)ethanol has surged due to their role in developing targeted therapeutics and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive scaffolds. The compound's CAS number 886761-76-8 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry and catalysis.

The synthesis of 2-(2,3,4-trifluorophenyl)ethan-1-ol typically involves palladium-catalyzed cross-coupling or reduction of fluorinated precursors. Its molecular structure (C8H7F3O) features a polar hydroxyl group, enabling hydrogen bonding, while the fluorine substituents contribute to electron-withdrawing effects. These attributes make it a candidate for high-performance liquid chromatography (HPLC) analysis and structure-activity relationship (SAR) studies.

From an industrial perspective, 886761-76-8 aligns with the trend toward green chemistry and atom-efficient synthesis. Companies are optimizing routes to minimize waste, leveraging flow chemistry and biocatalysis. Environmental concerns have also driven interest in fluorine-containing compounds with lower ecological footprints, positioning this alcohol as a subject of lifecycle assessment (LCA) research.

Emerging applications include its use in electronic materials, where its fluorine-rich aromatic system may enhance dielectric properties. Additionally, its metabolite profiling in pharmacokinetic studies is a hot topic, as researchers explore its ADME (absorption, distribution, metabolism, excretion) characteristics. The compound’s logP value and solubility profile are critical parameters for formulation scientists.

Regulatory compliance for CAS 886761-76-8 focuses on REACH and FDA guidelines, with emphasis on impurity control and quality standards. Analytical techniques like NMR, mass spectrometry, and X-ray crystallography are employed to validate its purity. The compound’s stability under ambient conditions and compatibility with common solvents further bolster its utility.

In summary, 2-(2,3,4-trifluorophenyl)ethan-1-ol represents a convergence of innovation in fluorine chemistry and industrial applicability. Its CAS No. 886761-76-8 serves as a gateway for researchers exploring next-generation fluorophores, pharmaceutical intermediates, and specialty chemicals. As sustainability and precision chemistry dominate the discourse, this compound’s role is poised to expand.